Cas no 2679806-99-4 (rac-(3R,4S)-4-(thiophen-3-yl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4S)-4-(thiophen-3-yl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid
• CAS No: 2679806-99-4
• MF: C₁₁H₁₀F₃NO₃S
• MW: 293.262212276459
• CID: 5630184
• PubChem ID: 165928451
• Update Time: 2025-06-08

rac-(3R,4S)-4-(thiophen-3-yl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28288845
• rac-(3R,4S)-4-(thiophen-3-yl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid
• 2679806-99-4

• Inchi： 1S/C11H10F3NO3S/c12-11(13,14)10(18)15-3-7(6-1-2-19-5-6)8(4-15)9(16)17/h1-2,5,7-8H,3-4H2,(H,16,17)/t7-,8+/m0/s1
• InChI Key： PDYPRUJBOFXBLF-JGVFFNPUSA-N
• SMILES： S1C=CC(=C1)[C@@H]1CN(C(C(F)(F)F)=O)C[C@H]1C(=O)O

Computed Properties

• Exact Mass: 293.03334884g/mol
• Monoisotopic Mass: 293.03334884g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 85.8Ų

Additional information on rac-(3R,4S)-4-(thiophen-3-yl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid

Introduction to Rac-(3R,4S)-4-(thiophen-3-yl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic Acid (CAS No. 2679806-99-4)

Rac-(3R,4S)-4-(thiophen-3-yl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid, identified by its CAS number 2679806-99-4, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule exhibits a unique structural framework that combines a pyrrolidine core with a thiophene ring and a trifluoroacetyl substituent, making it a promising candidate for further investigation in medicinal chemistry.

The pyrrolidine scaffold is a common motif in biologically active molecules, often found in drugs targeting various diseases due to its ability to mimic natural amino acid structures. In particular, the stereochemistry defined by the (3R,4S) configuration suggests a potential for specific interactions with biological targets, which is a critical factor in drug design. The presence of the thiophene ring adds another layer of complexity, as thiophenes are known for their role in various pharmacological activities, including antiviral, antibacterial, and anticancer properties.

The trifluoroacetyl group attached to the pyrrolidine ring introduces fluorine atoms, which are frequently employed in drug development to enhance metabolic stability, binding affinity, and overall pharmacokinetic profiles. The trifluoroacetyl moiety can also participate in hydrogen bonding interactions, further influencing the compound's binding properties to biological targets. This combination of structural features makes Rac-(3R,4S)-4-(thiophen-3-yl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid an intriguing molecule for further exploration.

In recent years, there has been growing interest in the development of novel compounds with tailored stereochemical properties. The stereochemistry of chiral centers plays a crucial role in determining the biological activity and efficacy of a drug. Racemic mixtures often contain both enantiomers of a chiral molecule, which can exhibit different pharmacological profiles. However, the specific (3R,4S) configuration of Rac-(3R,4S)-4-(thiophen-3-yl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid suggests that it may be more selective or potent compared to its racemic counterpart.

The thiophene ring is particularly noteworthy due to its versatility in drug design. Thiophenes have been incorporated into a wide range of therapeutic agents due to their ability to modulate various biological pathways. For instance, thiophene derivatives have shown promise in treating neurological disorders by interacting with specific receptors and enzymes. The combination of the thiophene ring with the pyrrolidine core in Rac-(3R,4S)-4-(thiophen-3-yl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid may contribute to unique pharmacological effects that are not observed with other classes of compounds.

The trifluoroacetyl group is another key feature that warrants attention. Fluorine atoms are known to enhance the bioavailability and metabolic stability of drugs. The trifluoroacetyl moiety can also influence the electronic properties of the molecule, potentially affecting its interaction with biological targets. This group has been successfully used in various drug candidates to improve their pharmacokinetic profiles and therapeutic efficacy.

In the context of current research trends, there is increasing emphasis on developing drugs with improved selectivity and reduced side effects. The unique structural features of Rac-(3R,4S)-4-(thiophen-3-yl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid, including its stereochemistry and functional groups, make it a promising candidate for addressing these challenges. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess the potential biological activity of this compound and identify new therapeutic applications.

The synthesis of Rac-(3R,4S)-4-(thiophen-3-yl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid presents an interesting challenge due to its complex structural framework. Advanced synthetic methodologies are required to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as asymmetric synthesis and transition metal-catalyzed reactions may be employed to construct the desired stereocenters efficiently.

Ongoing studies in medicinal chemistry continue to explore the potential of this compound and its derivatives. By modifying specific functional groups or exploring different stereochemical configurations, researchers can generate novel analogs with enhanced biological activity or improved pharmacokinetic properties. The integration of machine learning and artificial intelligence tools into drug discovery processes can accelerate this process by predicting binding affinities and identifying promising candidates for further investigation.

In conclusion，Rac-(3R，4S)—RAC—(THIOPHEN—3—YL)—(TRIFLUOROACETYL)—PYRRYLIDINE—CARBOXYLIC ACID(CAS NO: 2679806—99—4) represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications。 Further research is warranted to fully elucidate its biological activity and explore new avenues for drug development。 As our understanding of molecular interactions continues to evolve， compounds like this will play an increasingly important role in addressing unmet medical needs。